4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide

• Molecular Formula: C14H12ClN5O2S
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3,4-thiadiazol-2-yl)butanamide
• InChI: InChI=1S/C14H12ClN5O2S/c15-10-6-4-9(5-7-10)13-18-12(22-20-13)3-1-2-11(21)17-14-19-16-8-23-14/h4-8H,1-3H2,(H,17,19,21)
• InChI Key: GZMDIBRJAVXBMB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NOC(=N2)CCCC(=O)NC3=NN=CS3)Cl

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide is a compound with potential applications in scientific research.

Mechanism Of Action

The exact mechanism of action of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide is not yet fully understood. However, it is believed to inhibit bacterial and fungal growth by interfering with their cell wall synthesis. It has also been reported to induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide does not exhibit significant toxicity towards mammalian cells. It has been reported to have a low inhibitory effect on human liver microsomal cytochrome P450 enzymes, indicating a low potential for drug-drug interactions.

Advantages And Limitations For Lab Experiments

The advantages of using 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide in lab experiments include its antibacterial, antifungal, and antitumor activities, as well as its low toxicity towards mammalian cells. However, its limitations include the lack of understanding of its exact mechanism of action and its potential for drug-drug interactions.

Future Directions

For the research on 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide could include further studies on its mechanism of action, as well as its potential for use in combination with other drugs for enhanced antibacterial, antifungal, and antitumor activities. Additionally, research could be conducted on its potential for use in other areas, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide involves the reaction of 4-chlorophenylhydrazine with ethyl acetoacetate to form 3-(4-chlorophenyl)-1,2,4-oxadiazole. The subsequent reaction of 3-(4-chlorophenyl)-1,2,4-oxadiazole with thiosemicarbazide and butanoyl chloride leads to the formation of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide.

Scientific Research Applications

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-1,3,4-thiadiazol-2-ylbutanamide has potential applications in scientific research as it exhibits antibacterial and antifungal activities. It has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli, as well as fungal strains such as Candida albicans. Additionally, it has been reported to possess antitumor activity against various cancer cell lines.